Cas no 41348-48-5 (Ethyl 3-[(2,2-dimethyl-3-oxopropyl)-methylamino]-2,2-dimethylpropanoate)
41348-48-5 structure
Product Name:Ethyl 3-[(2,2-dimethyl-3-oxopropyl)-methylamino]-2,2-dimethylpropanoate
CAS No:41348-48-5
MF:C13H25NO3
MW:243.342504262924
CID:926880
PubChem ID:301091
Update Time:2025-04-19
Ethyl 3-[(2,2-dimethyl-3-oxopropyl)-methylamino]-2,2-dimethylpropanoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-[(2,2-dimethyl-3-oxopropyl)-methylamino]-2,2-dimethylpropanoate
- AC1L6XOC
- AG-F-47187
- CTK4I4727
- ETHYL 3-[(2,2-DIMETHYL-3-OXO-PROPYL)-METHYL-AMINO]-2,2-DIMETHYL-PROPANOATE
- NSC177235
- NSC-177235
- 41348-48-5
- DTXSID10306520
- Ethyl 3-[(2,2-dimethyl-3-oxopropyl)(methyl)amino]-2,2-dimethylpropanoate
- DS-001070
-
- Inchi: 1S/C13H25NO3/c1-7-17-11(16)13(4,5)9-14(6)8-12(2,3)10-15/h10H,7-9H2,1-6H3
- InChI Key: LTVNYUIVTWCMFN-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C)(C)CN(C)CC(C=O)(C)C)=O
Computed Properties
- Exact Mass: 243.18355
- Monoisotopic Mass: 243.18344366g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 46.6Ų
Experimental Properties
- PSA: 46.61
- LogP: 1.73260
Ethyl 3-[(2,2-dimethyl-3-oxopropyl)-methylamino]-2,2-dimethylpropanoate Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Yunxia Yuan,Shufang Wu,Fan Shu,Zhihong Liu Chem. Commun., 2014,50, 1095-1097
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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